Cas no 2228218-44-6 (2-(2-chloroquinolin-3-yl)propanenitrile)

• Product Name: 2-(2-chloroquinolin-3-yl)propanenitrile
• CAS No: 2228218-44-6
• MF: C₁₂H₉ClN₂
• MW: 216.666261434555
• CID: 6107086
• PubChem ID: 165673845
• Update Time: 2025-06-10

2-(2-chloroquinolin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloroquinolin-3-yl)propanenitrile
• 2228218-44-6
• EN300-1993522

• Inchi： 1S/C12H9ClN2/c1-8(7-14)10-6-9-4-2-3-5-11(9)15-12(10)13/h2-6,8H,1H3
• InChI Key： JSNUDKHYCBYMMC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)C(C#N)C

Computed Properties

• Exact Mass: 216.0454260g/mol
• Monoisotopic Mass: 216.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-(2-chloroquinolin-3-yl)propanenitrile

Comprehensive Overview of 2-(2-Chloroquinolin-3-yl)propanenitrile (CAS No. 2228218-44-6)

2-(2-Chloroquinolin-3-yl)propanenitrile (CAS No. 2228218-44-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the quinoline family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel drug candidates and agrochemicals, researchers are actively exploring the potential of 2-(2-chloroquinolin-3-yl)propanenitrile in various applications, including medicinal chemistry and crop protection.

The molecular structure of 2-(2-chloroquinolin-3-yl)propanenitrile features a quinoline core substituted with a chlorine atom at the 2-position and a propanenitrile group at the 3-position. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its role in the development of quinoline-based inhibitors and antimicrobial agents, aligning with the growing interest in targeted drug design and antibiotic resistance solutions.

In the context of green chemistry and sustainable synthesis, 2-(2-chloroquinolin-3-yl)propanenitrile has been investigated for its potential to undergo eco-friendly transformations. Researchers are optimizing catalytic processes to reduce waste and energy consumption, addressing the global push for environmentally benign chemical production. This aligns with the broader industry trends toward circular economy practices and carbon footprint reduction.

The compound's relevance extends to material science, where its derivatives are explored for organic electronics and photovoltaic applications. The quinoline scaffold's ability to facilitate π-conjugation makes it a candidate for light-emitting diodes (LEDs) and solar cell materials. As renewable energy solutions gain traction, the demand for high-performance organic materials like 2-(2-chloroquinolin-3-yl)propanenitrile is expected to rise.

From a commercial perspective, 2-(2-chloroquinolin-3-yl)propanenitrile is supplied by specialized chemical manufacturers catering to research and development (R&D) sectors. Its pricing and availability are influenced by factors such as raw material sourcing, synthetic route efficiency, and regulatory compliance. Companies are increasingly adopting quality-by-design (QbD) principles to ensure consistent product performance, a critical consideration for high-value intermediates.

In summary, 2-(2-chloroquinolin-3-yl)propanenitrile (CAS No. 2228218-44-6) represents a versatile building block with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its continued study promises to unlock new opportunities in drug discovery and sustainable technology, making it a compound of enduring scientific and industrial interest.